Cas no 609820-28-2 (4'-Bromo-4-iodobenzophenone)

4'-Bromo-4-iodobenzophenone is a bromo- and iodo-substituted benzophenone derivative, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct halogenated structure enables selective functionalization, making it valuable for cross-coupling reactions such as Suzuki or Ullmann-type couplings. The presence of both bromo and iodo substituents offers flexibility in sequential modification, allowing controlled stepwise derivatization. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its utility extends to materials science, where it serves as a precursor for advanced aromatic frameworks. Suitable for controlled environments, it requires handling with appropriate safety precautions due to its halogenated nature.
4'-Bromo-4-iodobenzophenone structure
4'-Bromo-4-iodobenzophenone structure
Product Name:4'-Bromo-4-iodobenzophenone
CAS No:609820-28-2
MF:C13H8BrIO
MW:387.010495185852
MDL:MFCD00510441
CID:1068083
PubChem ID:4175189
Update Time:2025-06-18

4'-Bromo-4-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

    • 4'-Bromo-4-iodobenzophenone
    • (4-bromophenyl)-(4-iodophenyl)methanone
    • 0552
    • AmbscPOD_13
    • DTXSID10400294
    • SCHEMBL8143209
    • MFCD00510441
    • 609820-28-2
    • AKOS009338674
    • MDL： MFCD00510441
    • Inchi： 1S/C13H8BrIO/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8H
    • InChI Key： UMGWCDAZOGRUKT-UHFFFAOYSA-N
    • SMILES： IC1C=CC(=CC=1)C(C1C=CC(=CC=1)Br)=O

Computed Properties

  • Exact Mass: 385.88000
  • Monoisotopic Mass: 385.88033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.28470

4'-Bromo-4-iodobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
201620-1g
4'-Bromo-4-iodobenzophenone
 609820-28-2 97%
1g
 ￡270.00 2022-03-01
Fluorochem
201620-2g
4'-Bromo-4-iodobenzophenone
 609820-28-2 97%
2g
 ￡412.00 2022-03-01
Fluorochem
201620-5g
4'-Bromo-4-iodobenzophenone
 609820-28-2 97%
5g
 ￡838.00 2022-03-01
TRC
B066325-250mg
4'-Bromo-4-iodobenzophenone
 609820-28-2
250mg
 $ 220.00 2022-06-07
TRC
B066325-500mg
4'-Bromo-4-iodobenzophenone
 609820-28-2
500mg
 $ 365.00 2022-06-07
abcr
AB361757-1 g
4'-Bromo-4-iodobenzophenone; 97%
 609820-28-2
1g
 €358.60 2022-03-02
abcr
AB361757-2 g
4'-Bromo-4-iodobenzophenone; 97%
 609820-28-2
2g
 €529.40 2022-03-02
abcr
AB361757-1g
4'-Bromo-4-iodobenzophenone, 97%; .
 609820-28-2 97%
1g
 €502.60 2025-04-17
abcr
AB361757-2g
4'-Bromo-4-iodobenzophenone, 97%; .
 609820-28-2 97%
2g
 €727.80 2025-04-17
abcr
AB361757-5g
4'-Bromo-4-iodobenzophenone, 97%; .
 609820-28-2 97%
5g
 €1400.10 2025-04-17

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